Cas no 2098120-92-2 (Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate
• CAS No: 2098120-92-2
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 5041061
• Update Time: 2025-10-23

Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate
• tert-butyl 3-[[4-(hydroxymethyl)triazol-1-yl]methyl]pyrrolidine-1-carboxylate
• Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H22N4O3/c1-13(2,3)20-12(19)16-5-4-10(6-16)7-17-8-11(9-18)14-15-17/h8,10,18H,4-7,9H2,1-3H3
• InChI Key： KJOGBGRJSXEJTF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2C=C(CO)N=N2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 0
• Topological Polar Surface Area: 80.5

Additional information on Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate (CAS No. 2098120-92-2)

Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate (CAS No. 2098120-92-2) is a versatile organic compound widely utilized in pharmaceutical research, medicinal chemistry, and drug discovery. Its unique molecular structure, featuring a pyrrolidine core and a 1,2,3-triazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and chemists frequently explore its applications in click chemistry and peptide mimetics, aligning with the growing demand for small-molecule therapeutics and bioconjugation techniques.

The compound’s CAS number 2098120-92-2 is often searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, a feature highly valued in solid-phase peptide synthesis (SPPS). Recent trends in drug development emphasize the importance of such intermediates, particularly for targeting GPCRs and kinase inhibitors, where Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate plays a pivotal role.

In the context of green chemistry, this compound’s synthetic pathways are optimized to minimize waste, resonating with the industry’s shift toward sustainable methodologies. Questions like "How to synthesize triazole derivatives?" or "Applications of Boc-protected pyrrolidines" are frequently encountered in academic forums, highlighting its interdisciplinary appeal. The hydroxymethyl group further enables functionalization, making it a hotspot for covalent inhibitor design and proteolysis-targeting chimeras (PROTACs).

From a commercial perspective, CAS 2098120-92-2 is supplied by leading chemical vendors with stringent quality control standards, ensuring reproducibility for preclinical studies. Its spectral data (NMR, HPLC) is meticulously documented, addressing common queries such as "How to characterize triazole-containing compounds?" or "Boc deprotection conditions for pyrrolidine derivatives." The compound’s role in combinatorial chemistry libraries also aligns with the rise of AI-driven drug discovery, where molecular diversity is paramount.

In summary, Tert-butyl 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidine-1-carboxylate exemplifies innovation in organic synthesis and pharmaceutical applications. Its adaptability to bioconjugation and drug design ensures its prominence in both academic and industrial research, answering the demand for next-generation therapeutics.